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For researchers, scientists, and drug development professionals working with crosslinked

polymers, selecting the appropriate coagent is critical to achieving desired material properties.

Triallyl cyanurate (TAC) is a widely used coagent known for its ability to significantly increase

the crosslink density of polymers when used with peroxide or radiation curing methods. This

guide provides an objective comparison of TAC's performance against other common

coagents, supported by experimental data, to aid in the selection of the optimal crosslinking

system for your application.

Executive Summary
Triallyl cyanurate (TAC) and its isomer, triallyl isocyanurate (TAIC), are generally the most

effective coagents for increasing the crosslink density in elastomers such as silicone and

EPDM, when compared to alternatives like trimethylolpropane trimethacrylate (TMPTMA). The

higher crosslink density imparted by TAC and TAIC typically translates to improved mechanical

properties, such as higher modulus and hardness. However, the choice of coagent can also

influence the cure kinetics, with Type I coagents like TMPTMA increasing both the rate and

state of cure, while Type II coagents like TAC and TAIC primarily enhance the state of cure.

Quantitative Performance Comparison
The following tables summarize the effects of different coagents on the crosslink density and

related properties of High Consistency Silicone Rubber (HCR) and Ethylene Propylene Diene

Monomer (EPDM) rubber. The data is compiled from studies where the coagents were

compared under similar experimental conditions.
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Table 1: Comparison of Coagents in Peroxide-Cured High Consistency Silicone Rubber (HCR)

Coagent
Max Torque
(MH) (dNm)

Min Torque
(ML) (dNm)

Scorch Time
(Ts2) (min)

Cure Time
(Tc90) (min)

Control (No

Coagent)
11.39 0.55 0.54 1.57

TAC 14.92 0.70 0.66 2.50

TAIC 20.28 0.52 0.52 1.80

TMPTMA 18.16 0.70 0.44 2.83

Data sourced from a study by ACE Laboratories. Higher MH is correlated with higher crosslink

density.[1]

Table 2: Comparison of Coagents in Peroxide-Cured EPDM Rubber

Coagent
Cure Rate
Index

Max Torque
(MH) (dN.m)

Tensile
Strength (MPa)

Elongation at
Break (%)

Control (No

Coagent)
21.2 2.1 8.9 480

TAIC 24.5 3.5 12.5 350

TMPTMA 35.7 3.2 11.8 380

HVPBd* 20.8 2.8 10.2 420

*High Vinyl Polybutadiene. Data extracted and synthesized from a study by Wang et al.[2][3]

Mechanism of Action
Coagents enhance peroxide-induced crosslinking through various mechanisms. Type I

coagents, such as TMPTMA, are highly reactive and can homopolymerize or graft onto polymer

chains, increasing both the rate and state of cure.[4] Type II coagents, including TAC and TAIC,

are less reactive and primarily increase the state of cure by providing additional crosslinking
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sites.[4] TAC is believed to not only increase the concentration of vinylic addition sites but also

to reduce polymer chain scission during the curing process.[5]

Experimental Protocols
Two common methods for determining the crosslink density of a polymer network are Moving

Die Rheometry (MDR) and the equilibrium swelling method.

Moving Die Rheometer (MDR) Analysis
MDR is a widely used technique to characterize the curing behavior of rubber compounds.[6][7]

The test is typically performed according to ASTM D5289.[8]

Procedure:

A small, uncured sample of the polymer compound is placed in a sealed, biconical die cavity.

The lower die oscillates at a specified frequency and amplitude while the sample is heated to

a constant temperature.

The torque required to oscillate the die is measured as a function of time.

The increase in torque is proportional to the increase in crosslink density.[9]

Key Parameters:

MH (Maximum Torque): Correlates to the final crosslink density and stiffness of the cured

material.[8]

ML (Minimum Torque): Represents the viscosity of the uncured compound.[8]

Ts2 (Scorch Time): The time it takes for the torque to rise 2 units above ML, indicating the

onset of vulcanization.[8]

Tc90 (Optimum Cure Time): The time required to reach 90% of the maximum torque.[8]
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MDR Analysis Workflow

Equilibrium Swelling Method
This method relies on the principle that a crosslinked polymer will swell, but not dissolve, in a

good solvent. The degree of swelling is inversely proportional to the crosslink density.

Procedure:

A small, accurately weighed sample of the cured polymer is immersed in a suitable solvent

(e.g., toluene for EPDM) at a constant temperature.

The sample is allowed to swell until it reaches equilibrium (typically 24-72 hours).

The swollen sample is removed, quickly blotted to remove excess surface solvent, and

weighed.

The solvent is then removed from the sample by drying, and the dry weight is recorded.

The crosslink density (ν) can be calculated using the Flory-Rehner equation:

ν = -[ln(1 - Vᵣ) + Vᵣ + χVᵣ²] / [Vₛ(Vᵣ¹ᐟ³ - Vᵣ/2)]

Where:

Vᵣ is the volume fraction of the polymer in the swollen gel.

χ is the Flory-Huggins polymer-solvent interaction parameter (e.g., ~0.49 for EPDM-

toluene).[10]
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Vₛ is the molar volume of the solvent.

Sample Preparation Equilibrium Swelling Calculation

Cured Polymer Sample Initial Weighing (m_dry) Solvent Immersion Equilibrium Reached Swollen Weighing (m_swollen) Calculate V_r Flory-Rehner Equation Crosslink Density (ν)
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Equilibrium Swelling Method Workflow

Conclusion
The selection of a coagent for peroxide curing is a critical decision that significantly impacts the

final properties of the polymer. Triallyl cyanurate (TAC) and its isomer triallyl isocyanurate

(TAIC) are highly effective at increasing crosslink density, leading to enhanced mechanical

properties in elastomers like silicone and EPDM. While TMPTMA can also increase crosslink

density, it has a more pronounced effect on the cure rate. The choice between these coagents

will depend on the specific requirements of the application, including the desired balance of

cure speed, final crosslink density, and mechanical performance. The experimental methods

outlined in this guide provide a framework for quantitatively assessing the performance of

different coagents in your specific polymer system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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